2-[3-(3-chlorophenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[3-(3-chlorophenyl)-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C22H20ClN3O5S/c1-30-17-7-6-14(11-18(17)31-2)24-19(27)12-25-16-8-9-32-20(16)21(28)26(22(25)29)15-5-3-4-13(23)10-15/h3-11,16,20H,12H2,1-2H3,(H,24,27)
• InChI Key: ZECXGDNGLDYNEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C3C=CSC3C(=O)N(C2=O)C4=CC(=CC=C4)Cl)OC
• Molecular Formula: C22H20ClN3O5S
• Molecular Weight: 473.9 g/mol

Description

The compound is a derivative of thieno[3,2-d]pyrimidine. Thieno[3,2-d]pyrimidines are an important class of chemical compounds with diverse biological activities. They are often used as versatile synthons for the preparation of various derivatives.

Synthesis Analysis

Thieno[3,2-d]pyrimidines can be synthesized from 3-amino-4-cyano-2-thiophenecarboxamides. The reaction of these compounds with formic acid can afford thieno[3,2-d]pyrimidin-4-ones. Alternatively, the reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene can produce β-keto amides.

Scientific Research Applications

Aldose Reductase Inhibitory Activity

This compound and its derivatives have been explored for their aldose reductase inhibitory activity. Aldose reductase is an enzyme involved in diabetic complications, making inhibitors of interest for potential therapeutic applications. Some derivatives show potent inhibitory activity, highlighting the compound's relevance in diabetes research (Ogawva et al., 1993).

Antiproliferative Evaluation

Derivatives of the compound have been evaluated for antiproliferative activity, particularly against cancer cell lines. These studies contribute to cancer research by identifying potential compounds that could inhibit the growth of cancer cells, with some showing promising results against specific cell lines (Atapour-Mashhad et al., 2017).

Kinase Inhibition

The compound's derivatives have been identified as inhibitors of specific kinases, such as CLK1 and DYRK1A, which play roles in various cellular processes. Kinase inhibitors are valuable for their potential therapeutic applications in diseases where kinase activity is dysregulated (Guillon et al., 2013).

Antimicrobial and Anti-inflammatory Agents

Research has also focused on synthesizing thienopyrimidine derivatives as antimicrobial and anti-inflammatory agents. These compounds have shown remarkable activity against fungi, bacteria, and inflammation, suggesting their potential in developing new treatments for infections and inflammatory conditions (Tolba et al., 2018).

Central Nervous System Depressant Activity

Moreover, derivatives have been synthesized and evaluated for their central nervous system depressant activity. Such studies are crucial for discovering new treatments for disorders associated with CNS activity (Manjunath et al., 1997).